Cas no 1000515-00-3 (2-Methyl-3-(trifluoromethyl)phenylacetonitrile)

2-Methyl-3-(trifluoromethyl)phenylacetonitrile structure
1000515-00-3 structure
Product Name:2-Methyl-3-(trifluoromethyl)phenylacetonitrile
CAS No:1000515-00-3
MF:C10H8F3N
MW:199.172432899475
MDL:MFCD09832278
CID:4555212
PubChem ID:46737511
Update Time:2024-11-04

2-Methyl-3-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-3-(trifluoromethyl)phenylacetonitrile
    • 2-[2-methyl-3-(trifluoromethyl)phenyl]acetonitrile
    • 2-(2-Methyl-3-(trifluoromethyl)phenyl)acetonitrile
    • 1000515-00-3
    • VSBABDIMZJXXIU-UHFFFAOYSA-N
    • MFCD09832278
    • CS-0439528
    • JS-4571
    • DB-216333
    • AKOS006280943
    • MDL: MFCD09832278
    • Inchi: 1S/C10H8F3N/c1-7-8(5-6-14)3-2-4-9(7)10(11,12)13/h2-4H,5H2,1H3
    • InChI Key: VSBABDIMZJXXIU-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(CC#N)=C1C)(F)F

Computed Properties

  • Exact Mass: 199.06088375g/mol
  • Monoisotopic Mass: 199.06088375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Melting Point: 51-55℃

2-Methyl-3-(trifluoromethyl)phenylacetonitrile Security Information

  • HazardClass:6.1

2-Methyl-3-(trifluoromethyl)phenylacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M106760-250mg
2-Methyl-3-(trifluoromethyl)phenylacetonitrile
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$ 275.00 2022-06-04
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abcr
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1000515-00-3 97%
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Apollo Scientific
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A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
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abcr
AB263856-1g
2-Methyl-3-(trifluoromethyl)phenylacetonitrile, 97%; .
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